Cas no 208110-83-2 (6-(dimethylamino)picolinaldehyde)

6-(Dimethylamino)picolinaldehyde is a versatile heterocyclic aldehyde featuring a dimethylamino substituent at the 6-position of the pyridine ring. This compound is particularly valuable in organic synthesis due to its dual functional groups—the aldehyde moiety and the electron-donating dimethylamino group—which facilitate its use as a key intermediate in the preparation of pharmaceuticals, ligands, and coordination complexes. Its structural properties enable efficient participation in condensation, cyclization, and metal-catalyzed reactions. The electron-rich pyridine core enhances reactivity in nucleophilic additions, making it a useful building block for constructing complex nitrogen-containing frameworks. High purity and stability further ensure reliable performance in demanding synthetic applications.

6-(dimethylamino)picolinaldehyde structure

208110-83-2 structure

Product Name:6-(dimethylamino)picolinaldehyde

CAS No:208110-83-2

MF:C₈H₁₀N₂O

MW:150.177801609039

CID:839029

PubChem ID:15858480

Update Time:2025-06-07

6-(dimethylamino)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(dimethylamino)-2-Pyridinecarboxaldehyde
- 6-Dimethylamino-2-pyridinecarboxaldehyde
- 2-Pyridinecarboxaldehyde, 6-(dimethylamino)-
- 6-(DIMETHYLAMINO)PICOLINALDEHYDE
- 6-(dimethylamino)pyridine-2-carbaldehyde
- 2-dimethylaminopyridine-6-carboxaldehyde
- 6-(DIMETHYLAMINO)-2-PYRIDINECARBALDEHYDE
- 6-dimethylaminopyridine-2-carbaldehyde
- AB62863
- AK110315
- CTK8E5290
- RP21384
- 6-dimethylamino pyridine carbaldehyde
- ZTVIIARHSJJRHR-UHFFFAOYSA-N
- BS-49662
- E78035
- 2-Pyridinecarboxaldehyde, 6-(dimethylamino)- (9CI)
- SCHEMBL1942910
- F1967-3369
- 208110-83-2
- AKOS006307061
- DB-359212
- J-518071
- DTXSID50578926
- LCZC2192
- 6-(dimethylamino)picolinaldehyde
- MDL： MFCD11043824
- Inchi： 1S/C8H10N2O/c1-10(2)8-5-3-4-7(6-11)9-8/h3-6H,1-2H3
- InChI Key： ZTVIIARHSJJRHR-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(=N1)N(C)C

Computed Properties

Exact Mass: 150.079312947g/mol
Monoisotopic Mass: 150.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 33.2Å²

6-(dimethylamino)picolinaldehyde Pricemore >>

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